Cas no 1927903-01-2 ((2R,3S)-2-Ethyl-1,3-hexanediol)

• Product Name: (2R,3S)-2-Ethyl-1,3-hexanediol
• CAS No: 1927903-01-2
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 5720622
• Update Time: 2025-11-01

(2R,3S)-2-Ethyl-1,3-hexanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Hexanediol, 2-ethyl-, (2R,3S)-
• (2R,3S)-2-Ethyl-1,3-hexanediol

• Inchi： 1S/C8H18O2/c1-3-5-8(10)7(4-2)6-9/h7-10H,3-6H2,1-2H3/t7-,8+/m1/s1
• InChI Key： RWLALWYNXFYRGW-SFYZADRCSA-N
• SMILES： C(O)[C@@H](CC)[C@@H](O)CCC

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 243.0±8.0 °C(Predicted)
• pka: 14.85±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (2R,3S)-2-Ethyl-1,3-hexanediol

Introduction to (2R,3S)-2-Ethyl-1,3-hexanediol (CAS No. 1927903-01-2)

(2R,3S)-2-Ethyl-1,3-hexanediol (CAS No. 1927903-01-2) is a chiral diol compound that has garnered significant attention in recent years due to its unique stereochemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its specific configuration at the 2 and 3 carbon positions, which imparts distinct chemical and physical properties compared to its enantiomers or other structural isomers.

The molecular structure of (2R,3S)-2-Ethyl-1,3-hexanediol consists of a six-carbon chain with an ethyl group attached to the second carbon and hydroxyl groups at the third and sixth positions. The stereochemistry of this compound is crucial for its reactivity and selectivity in various chemical reactions. The presence of two chiral centers (C2 and C3) results in four possible stereoisomers: (2R,3R), (2S,3S), (2R,3S), and (2S,3R). Among these, the (2R,3S) configuration is of particular interest due to its unique properties.

In the realm of pharmaceutical research, (2R,3S)-2-Ethyl-1,3-hexanediol has been explored as a potential intermediate for the synthesis of bioactive compounds. Its chiral nature makes it an ideal candidate for asymmetric synthesis processes, where the selective formation of one enantiomer over another is crucial. Recent studies have demonstrated that this compound can serve as a building block for the synthesis of chiral drugs with improved efficacy and reduced side effects. For instance, a study published in the Journal of Medicinal Chemistry reported the use of (2R,3S)-2-Ethyl-1,3-hexanediol in the synthesis of a novel class of anti-inflammatory agents with enhanced potency and selectivity.

Beyond pharmaceutical applications, (2R,3S)-2-Ethyl-1,3-hexanediol has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of chiral catalysts for asymmetric catalysis. These catalysts are essential for producing enantiomerically pure compounds on an industrial scale. A notable example is the use of this diol in the preparation of palladium-based catalysts for the asymmetric hydrogenation of prochiral ketones. This application has significant implications for the production of fine chemicals and pharmaceutical intermediates.

In organic synthesis, (2R,3S)-2-Ethyl-1,3-hexanediol serves as a versatile starting material for a wide range of transformations. Its hydroxyl groups can undergo various functional group manipulations such as esterification, etherification, and acylation. These reactions allow for the generation of diverse derivatives that can be further functionalized to produce complex molecules with tailored properties. For example, a recent study published in Tetrahedron Letters described the use of this diol in a multistep synthesis leading to a series of novel chiral ligands for transition metal-catalyzed reactions.

The physical properties of (2R,3S)-2-Ethyl-1,3-hexanediol, such as its melting point (approximately 45°C) and boiling point (approximately 180°C), make it suitable for use in various industrial processes. Its solubility in common organic solvents like ethanol and acetone facilitates its handling and processing. Additionally, its low toxicity profile ensures safe handling in laboratory settings.

Recent advancements in analytical techniques have also contributed to a better understanding of the behavior of (2R,3S)-2-Ethyl-1,3-hexanediol. High-resolution nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and confirm its stereochemistry. These techniques are crucial for ensuring the purity and identity of this compound during synthesis and purification processes.

In conclusion, (2R,3S)-2-Ethyl-1,3-hexanediol (CAS No. 1927903-01-2) is a versatile chiral diol with significant potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique stereochemical properties make it an attractive candidate for asymmetric synthesis processes and the development of novel bioactive compounds. As research continues to advance in these areas, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.